5-(3-Chloro-4-methylanilino)-3-methyl-5-oxopentanoic acid
Catalog No.
S1590688
CAS No.
M.F
C13H16ClNO3
M. Wt
269.72 g/mol
Availability
Inquiry
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Product Name
5-(3-Chloro-4-methylanilino)-3-methyl-5-oxopentanoic acid
IUPAC Name
5-(3-chloro-4-methylanilino)-3-methyl-5-oxopentanoic acid
Molecular Formula
C13H16ClNO3
Molecular Weight
269.72 g/mol
InChI
InChI=1S/C13H16ClNO3/c1-8(6-13(17)18)5-12(16)15-10-4-3-9(2)11(14)7-10/h3-4,7-8H,5-6H2,1-2H3,(H,15,16)(H,17,18)
InChI Key
ODMYPBOFBHCLOM-UHFFFAOYSA-N
SMILES
CC1=C(C=C(C=C1)NC(=O)CC(C)CC(=O)O)Cl
Canonical SMILES
CC1=C(C=C(C=C1)NC(=O)CC(C)CC(=O)O)Cl
XLogP3
2.9
Dates
Modify: 2023-07-18
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